Cas no 2229559-30-0 (4-amino-4-(1H-indazol-7-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(1H-indazol-7-yl)cyclohexan-1-ol
• CAS No: 2229559-30-0
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 6250704
• PubChem ID: 165714161
• Update Time: 2025-06-14

4-amino-4-(1H-indazol-7-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(1H-indazol-7-yl)cyclohexan-1-ol
• 2229559-30-0
• EN300-1728992

• Inchi： 1S/C13H17N3O/c14-13(6-4-10(17)5-7-13)11-3-1-2-9-8-15-16-12(9)11/h1-3,8,10,17H,4-7,14H2,(H,15,16)
• InChI Key： DLAKCIHRPDVUJV-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=CC=C3C=NNC=23)(CC1)N

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.9Ų

Additional information on 4-amino-4-(1H-indazol-7-yl)cyclohexan-1-ol

Exploring the Potential of 4-amino-4-(1H-indazol-7-yl)cyclohexan-1-ol (CAS No. 2229559-30-0) in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 4-amino-4-(1H-indazol-7-yl)cyclohexan-1-ol (CAS No. 2229559-30-0) has emerged as a compound of significant interest. This structurally unique molecule combines an indazole scaffold with a cyclohexanol moiety, offering a promising foundation for the development of novel therapeutics. Researchers are particularly intrigued by its potential applications in targeting protein kinases and modulating cellular signaling pathways, which are hot topics in oncology and inflammation research.

The indazole core of this compound is a privileged structure in drug design, known for its versatility in interacting with biological targets. When combined with the 4-aminocyclohexanol group, the resulting molecule exhibits enhanced solubility and bioavailability compared to simpler indazole derivatives. Recent studies suggest that 4-amino-4-(1H-indazol-7-yl)cyclohexan-1-ol may show selective binding to certain kinase domains, making it a valuable scaffold for developing kinase inhibitors - one of the most searched topics in current pharmaceutical research.

From a synthetic chemistry perspective, the preparation of CAS 2229559-30-0 presents interesting challenges that have captured the attention of organic chemists. The stereochemistry at the 4-position of the cyclohexane ring is particularly crucial, as it can significantly influence the compound's biological activity. Many researchers are exploring efficient asymmetric synthesis routes to obtain enantiomerically pure forms of this compound, which aligns with the growing demand for chiral drugs in the pharmaceutical industry.

In computational drug discovery, 4-amino-4-(1H-indazol-7-yl)cyclohexan-1-ol has been the subject of numerous molecular docking studies and QSAR analyses. These in silico approaches, combined with experimental data, help researchers understand how modifications to the indazole or cyclohexanol portions might enhance target binding or improve pharmacokinetic properties. This intersection of computational and experimental methods represents a current trend in rational drug design, a topic frequently searched by students and professionals alike.

The physicochemical properties of CAS 2229559-30-0 make it particularly interesting for formulation scientists. The presence of both amino and hydroxyl groups provides multiple sites for salt formation or prodrug development, addressing common challenges in drug delivery. This aspect connects with growing interest in drug solubility enhancement techniques and oral bioavailability improvement, which are among the top concerns in pharmaceutical development today.

Beyond its potential therapeutic applications, 4-amino-4-(1H-indazol-7-yl)cyclohexan-1-ol serves as an important building block in medicinal chemistry. Its structural features allow for diverse chemical modifications, enabling the creation of compound libraries for high-throughput screening. This application ties into the popular concept of fragment-based drug discovery, another frequently searched topic in contemporary drug development circles.

As research into CAS 2229559-30-0 continues, scientists are particularly interested in its metabolic stability and potential drug-drug interactions. These pharmacological considerations are crucial for translational research and connect with the broader discussion of ADME properties in drug candidates - a subject of constant interest in pharmacology forums and educational resources.

The growing body of literature surrounding 4-amino-4-(1H-indazol-7-yl)cyclohexan-1-ol demonstrates its importance as a research tool in academic and industrial settings. Its unique combination of structural features continues to inspire novel synthetic approaches and biological investigations, positioning it as a compound worth watching in the coming years of pharmaceutical innovation.